Cas no 1703788-55-9 ((5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone)

• Product Name: (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone
• CAS No: 1703788-55-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4772858
• PubChem ID: 118024020
• Update Time: 2025-10-18

(5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Amino-1-methyl-1H-indol-3-yl)(cyclopropyl)methanone
• (5-Amino-1-methyl-3-indolyl)(cyclopropyl)methanone
• Cn1cc(C(=O)C2CC2)c2cc(N)ccc12
• (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone
• (5-Amino-1-methyl-1H-indol-3-yl)-cyclopropyl-methanone
• PYEPLBSZZOCQTB-UHFFFAOYSA-N
• 3-cyclopropanecarbonyl-1-methyl-1H-indol-5-amine
• 1703788-55-9
• CS-0120949
• SCHEMBL16653430
• AKOS027331302
• (5-amino-1-methylindol-3-yl)-cyclopropylmethanone

• MDL： MFCD28405120
• Inchi： 1S/C13H14N2O/c1-15-7-11(13(16)8-2-3-8)10-6-9(14)4-5-12(10)15/h4-8H,2-3,14H2,1H3
• InChI Key： PYEPLBSZZOCQTB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)C2C=CC(=CC1=2)N)C1CC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48

Additional information on (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone

Comprehensive Overview of (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone (CAS No. 1703788-55-9)

(5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone (CAS No. 1703788-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and cyclopropyl structural motifs, is widely studied for its potential applications in drug discovery and medicinal chemistry. The presence of the 5-amino and 1-methyl functional groups further enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for indole derivatives like (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted drugs, which are hot topics in oncology and neurology. The compound’s CAS No. 1703788-55-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone involves multi-step organic reactions, including cyclopropanation and indole functionalization. Its methanone moiety provides a versatile handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, a strategy often discussed in AI-driven drug discovery forums.

From a commercial perspective, CAS No. 1703788-55-9 is listed by several specialty chemical suppliers, catering to the needs of pharmaceutical R&D teams. Its stability under standard laboratory conditions and compatibility with common solvents like DMSO and methanol make it a practical choice for experimental workflows. Users often search for "buy (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone" or "1703788-55-9 supplier," highlighting its market demand.

Beyond its pharmaceutical applications, (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone is also explored in material science, particularly in the design of organic semiconductors. The indole core contributes to electron-rich properties, which are critical for developing next-generation optoelectronic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of CAS No. 1703788-55-9 typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for reproducible research. FAQs like "How to characterize (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone?" are common among early-career chemists, reflecting the need for accessible technical guidance.

In summary, (5-amino-1-methyl-indol-3-yl)-cyclopropyl-methanone (CAS No. 1703788-55-9) represents a versatile and scientifically significant compound. Its applications span from drug development to advanced materials, driven by its modular chemical framework. As research into indole-based compounds continues to expand, this molecule is poised to remain a focal point in innovation-driven industries.